N-(pyridin-3-ylmethyl)cyclohexanamine

• IUPAC Name: N-(pyridin-3-ylmethyl)cyclohexanamine
• InChI: InChI=1S/C12H18N2/c1-2-6-12(7-3-1)14-10-11-5-4-8-13-9-11/h4-5,8-9,12,14H,1-3,6-7,10H2
• InChI Key: ZMEDRAGEALQOBI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NCC2=CN=CC=C2
• Molecular Formula: C12H18N2
• DSSTOX Substance ID: DTXSID20353888
• Molecular Weight: 190.28 g/mol
• CAS No.: 97247-37-5

Description

N-(pyridin-3-ylmethyl)cyclohexanamine is a tertiary amine featuring a cyclohexylamine backbone substituted with a pyridin-3-ylmethyl group. Its molecular formula is C₁₃H₂₁N₂, with a molecular weight of 205.33 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(pyridin-3-ylmethyl)cyclohexanamine typically involves the reaction of cyclohexylamine with 3-pyridinemethanol under specific conditions. One common method includes:

Reactants: Cyclohexylamine and 3-pyridinemethanol.

Catalyst: A suitable acid catalyst such as hydrochloric acid.

Solvent: An organic solvent like toluene.

Reaction Conditions: The reaction mixture is heated under reflux for several hours to facilitate the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of N-(pyridin-3-ylmethyl)cyclohexanamine may involve continuous flow reactors to optimize yield and efficiency. The process parameters, such as temperature, pressure, and reactant concentrations, are carefully controlled to ensure consistent product quality.

Chemical Reactions Analysis

Types of Reactions

N-(pyridin-3-ylmethyl)cyclohexanamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding N-oxide derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of reduced amine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amine group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: N-(pyridin-3-ylmethyl)cyclohexanamine N-oxide.

Reduction: Cyclohexylmethylamine derivatives.

Substitution: Various substituted amine derivatives depending on the nucleophile used.

Scientific Research Applications

N-(pyridin-3-ylmethyl)cyclohexanamine has several applications in scientific research:

Medicinal Chemistry: It is used as a building block in the synthesis of pharmaceutical compounds, particularly those targeting neurological disorders.

Biological Studies: The compound is employed in the study of ligand-receptor interactions and enzyme inhibition.

Materials Science: It is utilized in the development of novel materials with specific electronic and optical properties.

Chemical Biology: The compound serves as a probe in biochemical assays to investigate cellular processes.

Mechanism of Action

The mechanism of action of N-(pyridin-3-ylmethyl)cyclohexanamine involves its interaction with specific molecular targets, such as receptors or enzymes. The pyridine ring can engage in π-π interactions with aromatic residues in the target protein, while the amine group can form hydrogen bonds, stabilizing the compound-protein complex. These interactions can modulate the activity of the target protein, leading to the desired biological effect.

Comparison with Similar Compounds

Comparison with Structural Analogs

Key Observations:

• Substituent Effects : The pyridine ring position (2- vs. 3-) and additional groups (e.g., Cl, CF₃) significantly alter electronic properties and steric bulk. For example, trifluoromethyl groups enhance lipophilicity and metabolic stability .
• Synthesis Efficiency : Yields vary widely (20–99%), influenced by reaction conditions (e.g., palladium catalysis vs. silicon-based methods) .
• Physical State : Most analogs are liquids, but tert-butylpiperazine derivatives (e.g., compound 8d) crystallize as solids (mp = 93°C) due to increased rigidity .

Spectral and Chromatographic Comparisons

• IR Spectroscopy : Pyridine ring vibrations (~1575 cm⁻¹) are consistent across analogs, but trifluoromethyl groups introduce strong C-F stretches (~1100–1200 cm⁻¹) .
• NMR Shifts : Pyridin-3-ylmethyl protons resonate at δ = 8.52 ppm, whereas pyridin-2-yloxy analogs show upfield shifts (δ = 7.25–8.47 ppm) due to electronic differences .
• Chromatography : Rf values correlate with polarity; N-(pyridin-3-ylmethyl)cyclohexanamine (Rf = 0.2) is less polar than thiomorpholine derivatives (Rf = 0.10) .

Biological Activity

N-(pyridin-3-ylmethyl)cyclohexanamine is a compound of significant interest in medicinal chemistry due to its unique structural features and potential biological activities. This article provides a detailed overview of its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

N-(pyridin-3-ylmethyl)cyclohexanamine has the molecular formula $C_{12}H_{16}N_2$ and a molecular weight of approximately 190.285 Da. The compound features a pyridine ring and a cyclohexanamine moiety, which contribute to its biological activity through various interactions with biological targets.

Property	Value
Molecular Formula	$C_{12}H_{16}N_2$
Molecular Weight	190.285 Da
Structure	Pyridine + Cyclohexanamine

The biological activity of N-(pyridin-3-ylmethyl)cyclohexanamine is primarily attributed to its interaction with specific molecular targets, including enzymes and receptors. The pyridine ring can engage in π-π interactions with aromatic residues in proteins, while the cyclohexane ring provides hydrophobic interactions . These interactions can modulate the activity of target proteins, leading to various biological effects, particularly in neuropharmacology.

Biological Activities

Research indicates that N-(pyridin-3-ylmethyl)cyclohexanamine exhibits several promising biological activities:

• Neuropharmacological Effects : The compound has shown potential in modulating neurotransmitter systems, which may lead to applications in treating neurological disorders.
• Anticholinesterase Activity : Its derivatives have been noted for their ability to inhibit acetylcholinesterase, suggesting potential use in conditions like Alzheimer's disease.
• Binding Affinity Studies : Interaction studies have demonstrated significant binding affinity to various receptors, indicating its potential as a therapeutic agent.

Study 1: Neuropharmacological Evaluation

A study evaluated the neuropharmacological effects of N-(pyridin-3-ylmethyl)cyclohexanamine in animal models. Results indicated improvements in cognitive function and memory retention, suggesting its potential as a cognitive enhancer.

Study 2: Anticholinesterase Activity

Research conducted on derivatives of N-(pyridin-3-ylmethyl)cyclohexanamine revealed effective inhibition of acetylcholinesterase. This activity supports its potential application in treating neurodegenerative diseases characterized by cholinergic dysfunction.

Study 3: Receptor Binding Studies

Binding assays demonstrated that N-(pyridin-3-ylmethyl)cyclohexanamine has a high affinity for serotonin receptors, highlighting its potential role in mood disorders and anxiety treatment.

Comparative Analysis with Similar Compounds

The structural uniqueness of N-(pyridin-3-ylmethyl)cyclohexanamine sets it apart from similar compounds:

Compound Name	Molecular Formula	Biological Activity
N-(pyridin-2-ylmethyl)cyclohexanamine	$C_{12}H_{16}N_2$	Anticholinesterase activity
N-(pyridin-4-ylmethyl)cyclohexanamine	$C_{12}H_{16}N_2$	Similar pharmacological profiles
N-(pyridin-3-ylmethyl)piperidine	$C_{12}H_{16}N_2$	Potential neuroprotective effects

The specific substitution pattern and the presence of the cyclohexane ring may influence its pharmacokinetic properties and receptor selectivity, potentially leading to distinct therapeutic profiles compared to other pyridine-based compounds .